Cas no 193635-13-1 (Cyclohexanecarboxylicacid, 2-(acetylamino)-, methyl ester, (1R,2R)-rel-)
193635-13-1 structure
Product Name:Cyclohexanecarboxylicacid, 2-(acetylamino)-, methyl ester, (1R,2R)-rel-
CAS No:193635-13-1
MF:C10H17NO3
MW:199.246883153915
CID:116417
PubChem ID:16040880
Update Time:2025-04-18
Cyclohexanecarboxylicacid, 2-(acetylamino)-, methyl ester, (1R,2R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylicacid, 2-(acetylamino)-, methyl ester, (1R,2R)-rel-
- Cyclohexanecarboxylic acid, 2-(acetylamino)-, methyl ester, trans- (9CI)
- 193635-13-1
- methyl (1R,2R)-2-acetamidocyclohexane-1-carboxylate
-
- Inchi: 1S/C10H17NO3/c1-7(12)11-9-6-4-3-5-8(9)10(13)14-2/h8-9H,3-6H2,1-2H3,(H,11,12)/t8-,9-/m1/s1
- InChI Key: BDHJVDJFIYEXFN-RKDXNWHRSA-N
- SMILES: O(C)C([C@@H]1CCCC[C@H]1NC(C)=O)=O
Computed Properties
- Exact Mass: 199.12091
- Monoisotopic Mass: 199.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4A^2
- XLogP3: 1.4
Experimental Properties
- PSA: 55.4
Cyclohexanecarboxylicacid, 2-(acetylamino)-, methyl ester, (1R,2R)-rel- Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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